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Compound of Interest

Compound Name: Imiloxan hydrochloride

Cat. No.: B1139517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide and detailed protocol for the preparation,

storage, and handling of Imiloxan hydrochloride stock solutions for research applications.

Introduction
Imiloxan hydrochloride is a potent and highly selective α2B-adrenoceptor antagonist.[1][2] It

is a valuable pharmacological tool for investigating the specific roles of the α2B-adrenergic

receptor subtype in various physiological and pathological processes.[2] Accurate and

consistent preparation of stock solutions is paramount for ensuring the reproducibility and

reliability of experimental data. This application note outlines the essential chemical properties,

a detailed protocol for stock solution preparation, and relevant biological pathway information.

Data Presentation: Properties of Imiloxan
Hydrochloride
A summary of the key physicochemical properties of Imiloxan hydrochloride is presented

below. Note that batch-specific molecular weight may vary slightly due to hydration, and it is

always recommended to refer to the Certificate of Analysis for the specific batch in use.[1]
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Property Value References

Molecular Formula C₁₄H₁₆N₂O₂·HCl [1]

Molecular Weight 280.75 g/mol [1][3]

Appearance
Solid powder, white to light

yellow
[3][4]

Solubility in Water
Soluble up to 100 mM (28.07

mg/mL)
[1][5]

Solubility in DMSO Soluble up to 125 mg/mL [4]

Purity ≥98% [1]

Storage of Solid
Desiccate at room temperature

or -20°C for long-term storage.
[1][3]

Storage of Stock Solution

Aliquot and store at -20°C (for

up to 1 month) or -80°C (for up

to 6 months). Avoid repeated

freeze-thaw cycles.

[3][4][6]

Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution
This protocol provides a step-by-step method for preparing a 10 mM stock solution of Imiloxan
hydrochloride in water.

Materials:

Imiloxan hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.tocris.com/products/imiloxan-hydrochloride_0986
https://www.tocris.com/products/imiloxan-hydrochloride_0986
https://www.medkoo.com/products/46001
https://www.medkoo.com/products/46001
https://www.medchemexpress.com/imiloxan-hydrochloride.html
https://www.tocris.com/products/imiloxan-hydrochloride_0986
https://www.bio-techne.com/p/small-molecules-peptides/imiloxan-hydrochloride_0986
https://www.medchemexpress.com/imiloxan-hydrochloride.html
https://www.tocris.com/products/imiloxan-hydrochloride_0986
https://www.tocris.com/products/imiloxan-hydrochloride_0986
https://www.medkoo.com/products/46001
https://www.medkoo.com/products/46001
https://www.medchemexpress.com/imiloxan-hydrochloride.html
https://www.targetmol.com/compound/imiloxan
https://www.benchchem.com/product/b1139517?utm_src=pdf-body
https://www.benchchem.com/product/b1139517?utm_src=pdf-body
https://www.benchchem.com/product/b1139517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile conical tube or vial

Vortex mixer

Sterile pipettes and tips

0.22 µm sterile syringe filter (optional, for cell culture applications)

Procedure:

Determine Mass: Calculate the mass of Imiloxan hydrochloride required. To prepare 10 mL

of a 10 mM stock solution:

Mass (mg) = Molecular Weight ( g/mol ) × Concentration (mol/L) × Volume (L) × 1000

(mg/g)

Mass (mg) = 280.75 × 0.01 × 0.010 × 1000 = 28.075 mg

Weigh Compound: Using a calibrated analytical balance, carefully weigh 28.08 mg of

Imiloxan hydrochloride powder and transfer it to a sterile conical tube.

Add Solvent: Add 10 mL of sterile, high-purity water to the tube.

Dissolution: Cap the tube securely and vortex the solution until the powder is completely

dissolved. Gentle warming in a water bath can be used to aid dissolution if necessary.

Sterile Filtration (Optional): For applications requiring sterile conditions, such as cell culture,

pass the solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C, protected from light, to maintain

stability.[4]

Visualization of Pathway and Workflow
Signaling Pathway of α2-Adrenergic Receptors
Imiloxan acts as an antagonist at the α2B-adrenergic receptor. These receptors are G-protein

coupled receptors (GPCRs) that, upon activation by endogenous ligands like norepinephrine,
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couple to inhibitory G-proteins (Gi). This activation leads to the inhibition of adenylyl cyclase,

resulting in decreased intracellular levels of cyclic AMP (cAMP). By blocking the receptor,

Imiloxan prevents this signaling cascade.

Extracellular Space

Cell Membrane

Intracellular Space

Norepinephrine
(Agonist)

α2B-Adrenergic Receptor

Activates

Imiloxan HCl
(Antagonist)

Blocks

Gi Protein

Activates

Adenylyl Cyclase

Inhibits

cAMP (decreased)

Converts

ATP

Click to download full resolution via product page

Caption: Antagonistic effect of Imiloxan on the α2B-adrenergic receptor signaling pathway.

General Experimental Workflow
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The logical flow from stock solution preparation to data analysis is a critical component of

reproducible research.
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Caption: A typical experimental workflow utilizing an Imiloxan hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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